Cas no 214079-09-1 (Furo[3,4-f]benzothiazole-5,7-dione)

Furo[3,4-f]benzothiazole-5,7-dione structure
214079-09-1 structure
Product Name:Furo[3,4-f]benzothiazole-5,7-dione
CAS No:214079-09-1
MF:C9H3NO3S
MW:205.190020799637
CID:242805
PubChem ID:10655835
Update Time:2025-04-19

Furo[3,4-f]benzothiazole-5,7-dione Chemical and Physical Properties

Names and Identifiers

    • Furo[3,4-f]benzothiazole-5,7-dione
    • Furo[3,4-f]benzothiazole-5,7-dione (9CI)
    • furo[3,4-f][1,3]benzothiazole-5,7-dione
    • Furo[3,4-f]benzothiazole-5,7-dione(9ci)
    • 214079-09-1
    • DTXSID60443055
    • Inchi: 1S/C9H3NO3S/c11-8-4-1-6-7(14-3-10-6)2-5(4)9(12)13-8/h1-3H
    • InChI Key: HCHNRDRBNUHVSL-UHFFFAOYSA-N
    • SMILES: S1C=NC2C=C3C(=O)OC(C3=CC1=2)=O

Computed Properties

  • Exact Mass: 204.98339
  • Monoisotopic Mass: 204.98336413g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 84.5Ų

Experimental Properties

  • PSA: 56.26
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.